3,4-Dinitro-1,2-benzenedicarboxylic acid

• IUPAC Name: 3,4-dinitrophthalic acid
• InChI: InChI=1S/C8H4N2O8/c11-7(12)3-1-2-4(9(15)16)6(10(17)18)5(3)8(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key: NYZQQLVKJQGAPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)O)C(=O)O)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C8H4N2O8
• DSSTOX Substance ID: DTXSID00595986
• Molecular Weight: 256.13 g/mol
• CAS RN: 92971-15-8

Description

Synthesis Analysis

The synthesis of these coordination polymers and MOFs involves hydrothermal reactions where benzenedicarboxylic acid derivatives react with metal salts such as copper nitrate, copper sulfate, and zinc nitrate. The process often includes the use of additional organic ligands or solvents like 1,4-di(imidazolidin-1-yl)benzene and diethylformamide to influence the structure and connectivity of the resulting frameworks. The formation of these structures is highly dependent on factors such as the type of metal salt, the isomeric form of the benzenedicarboxylic acid, and the reaction conditions, including temperature and time .

Molecular Structure Analysis

The molecular structures of the synthesized compounds are determined using single-crystal X-ray crystallography. The papers describe various dimensionalities of the resulting frameworks, ranging from one-dimensional chains to three-dimensional networks. The structural diversity is influenced by the substituent groups on the benzenedicarboxylic acid and the coordination geometry of the metal centers. For example, the presence of a nitro group in the 5-position of 1,3-benzenedicarboxylate leads to the formation of a six-fold interpenetrating 3D H-bonded supramolecular framework . Similarly, the use of 1,4-benzenedicarboxylic acid tends to favor the formation of three-dimensional structures .

Chemical Reactions Analysis

The papers do not provide detailed chemical reaction mechanisms but do discuss the outcomes of the reactions in terms of the types of structures formed. The reactions typically result in the formation of coordination polymers with varying degrees of interpenetration and connectivity. The presence of functional groups on the benzenedicarboxylic acid linkers, such as hydroxyl, carboxyl, nitro, and methyl groups, can significantly affect the construction of the supramolecular assemblies, leading to different structural motifs and properties .

Physical and Chemical Properties Analysis

The physical and chemical properties of the synthesized compounds are characterized using techniques such as infrared spectroscopy, powder X-ray diffraction, thermal gravimetric analysis, and fluorescence spectroscopy. The papers highlight properties such as thermal stability and photoluminescent behavior. For instance, the copper complexes exhibit strong fluorescent emissions and have been shown to be effective in the fluorescence recognition of nitrobenzene derivatives, with one complex demonstrating a quenching rate close to 100% for 2,4,6-trinitrotoluene . The thermal stability and photoluminescent properties of the zinc-based coordination polymers are also investigated, indicating potential applications in materials science .

Scientific Research Applications

Industrial Applications

3,4-Dinitro-1,2-benzenedicarboxylic acid, a derivative of benzenedicarboxylic acid, is part of a group of chemicals known as phthalates. Phthalates, such as di(2-ethylhexyl) phthalate (DEHP), are primarily used as plasticizers in the manufacturing of flexible vinyl, which is utilized in various consumer products, food contact applications, and medical devices (Hauser & Calafat, 2005).

Environmental Impact

Studies have shown that phthalates, including 3,4-Dinitro-1,2-benzenedicarboxylic acid derivatives, can have significant environmental impacts. For instance, exposure to certain phthalates during gestational and lactational phases negatively impacts the development of the small intestine (Setti Ahmed et al., 2018).

Chemical Synthesis and Material Science

This chemical is also relevant in material science. For example, it's involved in the synthesis of metal-organic materials, demonstrating that varying the temperature or concentration in reactions can control the structure of these materials (Zhang et al., 2009). Additionally, the compound plays a role in forming coordination polymers with various metals, which has implications for the synthesis of new materials with potential applications in areas such as gas storage and separation (Thirumurugan & Rao, 2005).

Luminescent Properties

In the field of luminescence, derivatives of 1,4-benzenedicarboxylic acid (a related compound) have been studied for their luminescent properties, which could have applications in areas like sensing and display technologies (Yang et al., 2007).

Molecular Sensing and Health Monitoring

A dinitro-functionalized metal-organic framework derived from a similar compound showed potential in sensing applications, such as detecting hydrogen sulfide in living cells and environmental samples (Nandi et al., 2018).

Safety and Hazards

While specific safety and hazard information for 3,4-Dinitro-1,2-benzenedicarboxylic acid is not available, it’s important to handle all chemical substances with care. Always use appropriate personal protective equipment and follow safe laboratory practices.